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Compound of Interest

Compound Name: PF-6274484

Cat. No.: B610052 Get Quote

Essential Safety and Handling Guide for PF-
6274484
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial, immediate safety and logistical information for the handling and

disposal of PF-6274484, a potent covalent EGFR kinase inhibitor. The following procedural

guidance is designed to answer specific operational questions and ensure the safe use of this

compound in a laboratory setting.

Key Safety and Handling Data
All personnel must be fully aware of the potential hazards and necessary precautions before

working with PF-6274484. The following tables summarize essential quantitative and qualitative

safety information.
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Property Value

Chemical Name
N-[4-[(3-Chloro-4-fluorophenyl)amino]-7-

methoxy-6-quinazolinyl]-2-propenamide

CAS Number 1035638-91-5

Molecular Formula C18H14ClFN4O2

Molecular Weight 372.78

Appearance Solid

Storage Temperature -20°C

Hazard Identification Precautionary Statement

Acute Toxicity

The toxicological properties have not been

thoroughly investigated. Handle as a potentially

hazardous substance.

Skin Contact
May cause skin irritation. Avoid contact with

skin.

Eye Contact
May cause eye irritation. Avoid contact with

eyes.

Inhalation May be harmful if inhaled. Avoid breathing dust.

Ingestion May be harmful if swallowed.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure risk.

All PPE should be inspected prior to use and must meet the standards outlined by your

institution's safety plan.[1]
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Protection Type Required Equipment Standard/Specification

Hand Protection
Chemical-resistant, impervious

gloves (e.g., Nitrile)
EN374 or equivalent[2]

Eye/Face Protection
Safety glasses with side

shields or goggles
EN166 or ANSI Z87.1[2]

Skin and Body
Laboratory coat, disposable

gown as needed

Impervious to hazardous

drugs[1][3]

Respiratory

Use in a well-ventilated area or

under a fume hood. If

ventilation is inadequate, use a

NIOSH-approved respirator.

Follow institutional guidelines.

PPE Workflow
The following diagram outlines the correct sequence for donning and doffing PPE to ensure

maximum protection and prevent contamination.
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Donning Sequence

Chemical Handling

Doffing Sequence

1. Lab Coat/Gown

2. Safety Glasses/Goggles

3. Gloves (Two Pairs Recommended)

Work within a Fume Hood

1. Outer Gloves

2. Lab Coat/Gown

3. Inner Gloves

4. Safety Glasses/Goggles

Click to download full resolution via product page

Caption: Recommended PPE Donning and Doffing Sequence.
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Strict adherence to the following operational and disposal protocols is essential for laboratory

safety and environmental protection.

Handling and Storage
Engineering Controls: Always handle PF-6274484 in a chemical fume hood to minimize

inhalation exposure.[2] Ensure an eyewash station and safety shower are readily accessible.

Safe Handling: Avoid generating dust. Ground and bond all transfer equipment to prevent

static discharge.[2] Do not eat, drink, or smoke in handling areas. Wash hands thoroughly

after handling.

Storage: Store in a tightly sealed, properly labeled container at -20°C in a dry, well-ventilated

area.

Disposal Plan
Dispose of PF-6274484 and any contaminated materials as hazardous waste in accordance

with all federal, state, and local regulations. Do not allow the chemical to enter drains or

waterways.

Waste Stream Disposal Procedure

Unused/Expired Product
Collect in a designated, sealed, and labeled

hazardous waste container.

Contaminated PPE
Dispose of as hazardous waste. Do not reuse

disposable PPE.[1]

Empty Containers

Triple rinse with a suitable solvent. Collect the

rinsate as hazardous waste. Dispose of the

container as hazardous waste.

Spills
Absorb with inert material, collect in a sealed

container, and dispose of as hazardous waste.

Disposal Workflow
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The following logical diagram illustrates the decision-making process for the proper disposal of

PF-6274484 and related waste.

Waste Generated

Is it Contaminated with PF-6274484?

Collect in Labeled
Hazardous Waste Container

Yes

Dispose as Non-Hazardous Waste

No

Arrange for Licensed
Hazardous Waste Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling PF-
6274484]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610052#personal-protective-equipment-for-handling-
pf-6274484]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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